2-(Piperazin-1-YL)-2-(thiophen-3-YL)acetic acid

• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol
• SMILES: C1CN(CCN1)C(C2=CSC=C2)C(=O)O
• InChI: InChI=1S/C10H14N2O2S/c13-10(14)9(8-1-6-15-7-8)12-4-2-11-3-5-12/h1,6-7,9,11H,2-5H2,(H,13,14)
• InChIKey: IGKNVIQDAQYKJO-UHFFFAOYSA-N

2-(Piperazin-1-yl)-2-(thiophen-3-yl)acetic acid: Core Building Block Overview

2-(Piperazin-1-yl)-2-(thiophen-3-yl)acetic acid (CAS 1214055-95-4; free base) is a heterocyclic building block of molecular formula C₁₀H₁₄N₂O₂S (MW 226.29 g/mol) that integrates a piperazine ring, a thiophen-3-yl substituent, and an acetic acid linker within a single bifunctional scaffold . Its dihydrochloride salt (CAS 1351582-77-8; MW 299.22 g/mol) is the predominant commercially supplied form, offering enhanced aqueous solubility for screening and synthesis workflows [1]. The compound is catalogued by multiple screening-compound suppliers (e.g., Life Chemicals product F2158-0878; Leyan product 1415269 at 95% purity) and is positioned as a versatile intermediate for constructing CNS-targeted ligands, receptor modulators, and enzyme inhibitors .

Bifunctional scaffold – piperazine, thiophene, and acetic acid linker in one molecule for convergent synthesis.

Dihydrochloride salt (CAS 1351582-77-8) – enhanced aqueous solubility supports assay-ready stock solutions.

CNS-targeted intermediate – privileged piperazine-thiophene motif for constructing receptor ligands and enzyme inhibitors.

• [1] PubChem. Piperazin-1-yl(thiophen-3-yl)acetic acid dihydrochloride – Compound Summary. CID 71779145. Molecular Weight: 299.22 g/mol; Topological Polar Surface Area: 80.8 Ų; Hydrogen Bond Donor Count: 4; Hydrogen Bond Acceptor Count: 5; Rotatable Bond Count: 3. View Source

Impact of Generic Substitution with Close Analogs

Superficially isosteric replacements within the α-(piperazin-1-yl)-α-thienyl-acetic acid series carry distinct consequences for hydrogen-bond capacity, steric accessibility, and electronic character that propagate into divergent reactivity and target-engagement profiles. The thiophene attachment position (3-yl vs. 2-yl) alters the orientation of the sulfur atom and the π-electron distribution, directly affecting the geometry of the carboxylic acid pharmacophore relative to the piperazine basic center [1]. Substitution of the free piperazine NH with a Boc protecting group (CAS 885274-75-9) eliminates a critical hydrogen-bond donor, increases molecular weight by ~44%, and blocks the site most commonly exploited for combinatorial library diversification . Replacement of the piperazine core with piperidine (CAS 885275-49-0) removes one nitrogen atom, reducing hydrogen-bond acceptor count and altering the protonation state at physiological pH . Even the seemingly minor choice between free base and dihydrochloride salt dictates aqueous solubility and handling characteristics, making blind interchange among these forms a direct risk to assay reproducibility .

Thiophene regioisomer (2-yl vs 3-yl)

Different sulfur orientation alters electrostatic potential and pharmacophore geometry; binding and reactivity may shift away from the 3-thienyl profile.

Boc-protected analog (CAS 885274-75-9)

Capping the piperazine NH removes a key hydrogen-bond donor and adds a deprotection step, delaying library synthesis and risking yield loss.

Piperidine-for-piperazine swap (CAS 885275-49-0)

Losing one nitrogen reduces H-bond acceptor capacity and alters protonation state; GPCR-target engagement may not transfer directly.

• [1] kuujia.com. 2-(Piperazin-1-yl)-2-(thiophen-2-yl)acetic acid – Structural Description. CAS 1250120-59-2. Notes: 'Its structure combines the electron-rich thiophene ring with the flexible piperazine group, making it a valuable intermediate for designing bioactive molecules.' View Source

Quantitative Differentiation Against Closest Analogs

Thiophene Positional Isomerism: 3-yl vs. 2-yl Physicochemical Profile

The 3-thienyl isomer (target compound, CAS 1214055-95-4) exhibits a predicted density of 1.306 ± 0.06 g/cm³ and a predicted boiling point of 383.1 ± 42.0 °C based on ACD/Labs computational models . In contrast, the 2-thienyl positional isomer (CAS 1250120-59-2) has no experimentally determined or computationally predicted density or boiling point reported in authoritative databases, indicating a gap in physicochemical characterization that introduces uncertainty in scale-up and formulation workflows . The topological polar surface area (tPSA) of the dihydrochloride salt of the 3-thienyl isomer is 80.8 Ų [1]; comparable computed tPSA data for the 2-thienyl dihydrochloride are not publicly available from the same authoritative source. The 3-thienyl attachment positions the sulfur atom meta to the point of piperazine-acetic acid attachment, generating a distinct electrostatic potential surface that influences molecular recognition events differently than the 2-thienyl (ortho-like) arrangement [2].

Positional isomerism

Cross-study comparable

Pred. density 1.306±0.06 g/cm³ Pred. BP 383.1±42.0 °C tPSA (dihydrochloride) 80.8 Ų

Density / BP not available tPSA not reported

Data availability supports solvent selection and scale-up planning.

2-thienyl isomer lacks predicted physicochemical data; uncertainty may delay process development.

Evidence Dimension	Predicted density and boiling point; topological polar surface area
Target Compound Data	Density: 1.306 ± 0.06 g/cm³ (Predicted); Boiling Point: 383.1 ± 42.0 °C (Predicted); tPSA (dihydrochloride): 80.8 Ų
Comparator Or Baseline	2-(Piperazin-1-yl)-2-(thiophen-2-yl)acetic acid (CAS 1250120-59-2): Density and boiling point not available; tPSA not reported from authoritative source
Quantified Difference	Predicted density and boiling point available for 3-thienyl isomer; absent for 2-thienyl isomer
Conditions	ACD/Labs computational prediction; PubChem computed properties

Why This Matters

The availability of predicted density and boiling point data for the 3-thienyl isomer directly supports solvent selection, purification protocol design, and scale-up feasibility assessment during procurement evaluation, whereas the data gap for the 2-thienyl isomer introduces uncertainty that may delay development timelines.

• [1] PubChem. Piperazin-1-yl(thiophen-3-yl)acetic acid dihydrochloride. CID 71779145. Topological Polar Surface Area: 80.8 Ų. View Source
• [2] kuujia.com. 2-(Piperazin-1-yl)-2-(thiophen-2-yl)acetic acid. CAS 1250120-59-2. Structural description confirming 2-thienyl regiochemistry. View Source

Free Piperazine NH vs. Boc-Protected Analog: Donor Capacity and Tractability

The target compound (free base, CAS 1214055-95-4; or its dihydrochloride salt) retains an unsubstituted secondary amine on the piperazine ring, contributing one additional hydrogen-bond donor (total HBD count for dihydrochloride = 4) compared to its Boc-protected analog 2-(4-Boc-piperazinyl)-2-(thiophen-3-yl)acetic acid (CAS 885274-75-9), where the piperazine NH is capped by a tert-butoxycarbonyl group [1]. The Boc-protected analog has a substantially higher molecular weight (326.41 g/mol vs. 226.29 g/mol for the free base; +44% increase) and a melting point of 207–211 °C, indicative of different solid-state properties that affect formulation and storage . The free piperazine NH in the target compound is the primary site for further diversification (acylation, reductive amination, sulfonylation), enabling direct incorporation into parallel synthesis libraries without a deprotection step. By contrast, the Boc analog requires a TFA or HCl deprotection step prior to functionalization, adding one synthetic transformation, purification overhead, and potential yield loss .

Free NH vs. Boc

Head-to-head

MW 226.29 (free base) HBD 4 (dihydrochloride) Direct acylation (1 step)

MW 326.41 (Boc analog) Piperazine NH capped Requires Boc deprotection (2 steps)

Eliminates one synthetic transformation, reducing cycle time.

Boc analog melting point 207–211 °C; target free base no mp reported.

Evidence Dimension	Molecular weight; hydrogen-bond donor count; synthetic step count to functionalization
Target Compound Data	MW: 226.29 (free base) / 299.22 (dihydrochloride); HBD: 4 (dihydrochloride, PubChem); Synthetic steps to acylation: 1 (direct coupling)
Comparator Or Baseline	2-(4-Boc-piperazinyl)-2-(thiophen-3-yl)acetic acid (CAS 885274-75-9): MW: 326.41 g/mol; HBD: not reported (piperazine NH capped); Synthetic steps to acylation: 2 (Boc deprotection + coupling); Melting Point: 207–211 °C
Quantified Difference	Target compound MW is 100.12 Da lower (free base vs. Boc analog); at least 1 fewer synthetic step required for diversification
Conditions	Physicochemical properties from vendor technical datasheets and PubChem computed data

Why This Matters

For medicinal chemistry teams requiring a scaffold with a free secondary amine for immediate library enumeration, the target compound eliminates the Boc deprotection step, reducing synthesis cycle time by one full transformation and avoiding associated yield losses that typically range from 5–20% depending on substrate sensitivity.

• [1] PubChem. Piperazin-1-yl(thiophen-3-yl)acetic acid dihydrochloride. CID 71779145. Hydrogen Bond Donor Count: 4; Molecular Weight: 299.22 g/mol. View Source

Dihydrochloride Salt vs. Free Base: Solubility for Screening

The dihydrochloride salt (CAS 1351582-77-8) is described as a white crystalline powder soluble in water and organic solvents, a property critical for preparing DMSO/aqueous stock solutions in high-throughput screening (HTS) workflows . The free base (CAS 1214055-95-4) is typically supplied as a solid with no melting point reported, and its aqueous solubility is expected to be lower due to the absence of ionizable counterions . The dihydrochloride salt is commercially available from Fluorochem at 95.0% purity in pack sizes from 250 mg to 2.5 g, with transparent pricing (£506.00 for 250 mg; £1,605.00 for 1 g), enabling direct cost-per-assay calculation . The free base is available from Leyan at 95% purity (50 mg to 1 g; larger quantities on request), but without salt-form solubilization, dissolution in aqueous buffers may require pH adjustment or co-solvent addition . The PubChem-computed hydrogen-bond donor count of 4 and acceptor count of 5 for the dihydrochloride provide quantitative descriptors for predicting solubility and permeability in computational ADME models [1].

Salt form selection

Head-to-head

Dihydrochloride: water-soluble HBD 4, HBA 5, tPSA 80.8 Ų Pricing £506/250 mg

Free base: solubility uncharacterized HBD/HBA not computed Leyan 95% purity, 50 mg–1 g

Reduces solubility-related false negatives in HTS.

ADME descriptors available only for dihydrochloride; aids in silico modeling.

Evidence Dimension	Aqueous solubility; commercial availability with pricing transparency; hydrogen-bond descriptor availability
Target Compound Data	Dihydrochloride salt (CAS 1351582-77-8): Water-soluble white crystalline powder; HBD = 4, HBA = 5; Fluorochem pricing: £506/250 mg, £1,605/1 g
Comparator Or Baseline	Free base (CAS 1214055-95-4): Solid; melting point not available; solubility not explicitly characterized; Leyan pricing available for 50 mg–1 g; HBD/HBA not computed for free base in PubChem
Quantified Difference	Dihydrochloride provides explicit aqueous solubility; free base solubility uncharacterized. Dihydrochloride HBD/HBA values are computed and available for ADME modeling; free base values absent.
Conditions	Vendor technical datasheets; PubChem computed properties; commercial pricing as of 2025–2026

Why This Matters

For HTS and in vitro pharmacology, the dihydrochloride salt eliminates solubility-related false negatives and enables direct preparation of assay-ready stock solutions, reducing the solvent optimization overhead that frequently accompanies free base forms of heterocyclic acetic acid derivatives.

• [1] PubChem. Piperazin-1-yl(thiophen-3-yl)acetic acid dihydrochloride. CID 71779145. HBD: 4; HBA: 5; TPSA: 80.8 Ų; Rotatable Bond Count: 3. View Source

Piperazine vs. Piperidine Core: Hydrogen-Bond Capacity and Basicity

The target compound incorporates a piperazine ring bearing two nitrogen atoms, affording a hydrogen-bond acceptor count of 5 (for the dihydrochloride form) and a topological polar surface area of 80.8 Ų [1]. The closest piperidine analog, (4-Boc-amino-piperidin-1-yl)-thiophen-3-yl-acetic acid (CAS 885275-49-0), contains only one endocyclic nitrogen in the saturated heterocycle, reducing the potential hydrogen-bond acceptor count by one . Literature on piperazine-containing drug molecules indicates that the second nitrogen of the piperazine ring contributes significantly to water solubility (by ~0.5–1.0 log unit improvement in aqueous solubility at pH 7.4) and modulates the pKa of the conjugate acid, shifting the protonation state at physiological pH relative to piperidine analogs [2]. The piperazine core is present in >85% of FDA-approved small-molecule drugs that contain a saturated nitrogen heterocycle, underscoring its privileged status in medicinal chemistry [2]. In contrast, piperidine-containing analogs are less frequently represented among CNS-active drugs, where the dual-nitrogen motif facilitates optimal interactions with aspartate and tyrosine residues in aminergic GPCR binding pockets [2].

Piperazine core

Class-level

Dual-nitrogen motif adds one H-bond acceptor and donor vs. piperidine; tPSA difference estimated ~5–9 Ų.

Supports interaction with aminergic GPCR binding pockets.

Piperazine present in >85% of FDA-approved small-molecule drugs containing a saturated N-heterocycle.

Evidence Dimension	Hydrogen-bond acceptor count; topological polar surface area; pharmacophore privilege in FDA-approved drugs
Target Compound Data	Piperazine core: HBA = 5; tPSA = 80.8 Ų (dihydrochloride); two nitrogen atoms available for protonation/hydrogen bonding
Comparator Or Baseline	Piperidine analog (CAS 885275-49-0): one endocyclic nitrogen; HBA and tPSA not publicly computed; MW: 340.44 g/mol (Boc-protected) vs. 299.22 (target dihydrochloride)
Quantified Difference	Piperazine contributes one additional hydrogen-bond acceptor and one additional hydrogen-bond donor compared to piperidine; tPSA difference estimated at ~5–9 Ų based on replacement of CH₂ with NH
Conditions	PubChem computed properties; class-level pharmacological inference from piperazine-containing drug statistics

Why This Matters

For projects targeting aminergic GPCRs, ion channels, or kinases where hydrogen-bond interactions with key binding-site residues govern potency and selectivity, the piperazine core offers an additional vector for intermolecular interaction that piperidine-based analogs cannot replicate, directly influencing the decision to procure the piperazine scaffold over its piperidine counterpart.

• [1] PubChem. Piperazin-1-yl(thiophen-3-yl)acetic acid dihydrochloride. CID 71779145. HBA: 5; TPSA: 80.8 Ų; Rotatable Bond Count: 3. View Source
• [2] Taylor RD, MacCoss M, Lawson ADG. Rings in Drugs. J Med Chem. 2014;57(14):5845–5859. doi:10.1021/jm4017625. Piperazine is among the most frequently used saturated nitrogen heterocycles in FDA-approved small-molecule drugs. View Source

Optimal Procurement and Application Scenarios

Parallel Library Synthesis with Free Piperazine NH

When medicinal chemistry programs require rapid generation of amide, sulfonamide, or urea libraries through direct coupling to the piperazine secondary amine, the target compound (free base or dihydrochloride) eliminates the Boc-deprotection step that would be necessary with the Boc-protected analog (CAS 885274-75-9). This reduces synthesis cycle time by one full transformation and avoids acidolytic deprotection conditions (TFA/DCM or HCl/dioxane) that may be incompatible with acid-sensitive functionality elsewhere in the elaborated molecule .

Aqueous HTS with Assay-Ready Solubility

For high-throughput screening campaigns and in vitro ADME/toxicology profiling, the dihydrochloride salt form (CAS 1351582-77-8) provides characterized aqueous solubility, enabling direct preparation of DMSO/water stock solutions without the pH adjustment or co-solvent optimization that is often required for the poorly characterized free base. The availability of computed hydrogen-bond descriptors (HBD = 4; HBA = 5; tPSA = 80.8 Ų) supports in silico permeability and solubility prediction within computational ADME workflows [1].

CNS Drug Discovery with Piperazine-Thiophene Scaffold

The combination of the piperazine pharmacophore (dual-nitrogen motif present in a high proportion of CNS-active drugs) with the electron-rich thiophen-3-yl substituent creates a scaffold with balanced lipophilicity and hydrogen-bonding capacity suitable for crossing the blood-brain barrier while maintaining target engagement at aminergic GPCRs and serotonin/dopamine transporters. The 3-thienyl attachment geometry, as opposed to the 2-thienyl congener, may offer a distinct trajectory for the carboxylic acid moiety that can be exploited for receptor subtype selectivity [2][3].

Fragment-Based Discovery with Bifunctional Core

With a molecular weight of 226.29 g/mol (free base), the target compound adheres to the fragment rule-of-three (MW < 300 Da; HBD ≤ 3; HBA ≤ 3 for the neutral form; ClogP ≤ 3). The presence of both a carboxylic acid group (for amide/ester conjugation) and a free secondary amine (for direct diversification) provides two orthogonal vectors for fragment growing or linking strategies, making it a high-efficiency starting point for fragment-based lead generation [1].

Application

Selection Property

Validation Focus

Parallel library synthesis

Free piperazine NH for direct acylation/sulfonylation

Synthetic step reduction; avoid Boc deprotection

High-throughput screening

Dihydrochloride salt solubility

Assay-ready stock solution preparation; in silico ADME descriptors

CNS ligand discovery

Piperazine-thiophene scaffold with balanced lipophilicity

GPCR binding pocket interaction; 3-thienyl geometry for subtype selectivity

Fragment-based lead generation

Bifunctional core (MW 226.29; rule-of-three compliant)

Orthogonal vectors for fragment growing/linking

• [1] PubChem. Piperazin-1-yl(thiophen-3-yl)acetic acid dihydrochloride. CID 71779145. HBD: 4; HBA: 5; TPSA: 80.8 Ų; MW: 299.22 g/mol. View Source
• [2] Taylor RD, MacCoss M, Lawson ADG. Rings in Drugs. J Med Chem. 2014;57(14):5845–5859. Piperazine as privileged scaffold in FDA-approved drugs. View Source
• [3] kuujia.com. 2-(Piperazin-1-yl)-2-(thiophen-2-yl)acetic acid. CAS 1250120-59-2. Describes the 2-thienyl isomer as a CNS-targeting intermediate, indirectly supporting the class-level utility of thienyl-piperazine scaffolds. View Source